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Compound of Interest

Compound Name: (+)-Biotin-ONP

Cat. No.: B1196719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core spectroscopic properties

of (+)-Biotin-ONP (Biotin-p-nitrophenyl ester), a widely used reagent for the biotinylation of

proteins and other molecules. This document collates available spectroscopic data, outlines

detailed experimental protocols for its characterization, and presents a typical workflow for its

application in biochemical assays.

Introduction
(+)-Biotin-ONP is an activated ester of biotin, designed to facilitate the covalent attachment of

a biotin label to primary and secondary amines on target molecules, such as the lysine

residues of proteins. The p-nitrophenyl (ONP) group is an excellent leaving group, which

makes the ester highly reactive. Understanding the spectroscopic characteristics of this reagent

is crucial for its proper handling, characterization, and for quantifying its incorporation into

biomolecules.

Physicochemical Properties
Basic physicochemical properties of (+)-Biotin-ONP are summarized in the table below.
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Property Value Reference

Chemical Formula C₁₆H₁₉N₃O₅S

Molecular Weight 365.40 g/mol

CAS Number 33755-53-2

Appearance
White to slight yellow/beige

powder

Melting Point 163-165 °C

Optical Rotation
[α]25/D +51° (c = 2 in

DMF:AcOH (99:1))

Solubility Methanol (25 mg/mL)

Spectroscopic Data
This section details the key spectroscopic data for (+)-Biotin-ONP, including UV-Visible,

Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS).

UV-Visible Spectroscopy
The p-nitrophenyl ester group in (+)-Biotin-ONP confers a distinct ultraviolet absorbance that is

useful for its detection and quantification. While biotin itself has no significant absorbance

above 210 nm, the nitrophenyl chromophore allows for spectrophotometric analysis.[1] Upon

hydrolysis of the ester bond, p-nitrophenol is released, which, particularly in its deprotonated

form (p-nitrophenolate), exhibits a strong absorbance at approximately 400-413 nm.[2][3][4][5]

The intact ester, (+)-Biotin-ONP, is expected to have an absorbance maximum at a lower

wavelength. For a similar compound, 4-nitrophenyl acetate, it is noted that it does not absorb at

413 nm.[2]

Feature Description

Chromophore p-nitrophenyl ester

Expected λmax Lower than the ~400 nm of p-nitrophenolate
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed structural information about the (+)-Biotin-ONP molecule.

While a publicly accessible spectrum for (+)-Biotin-ONP is not readily available, data for the

parent compound, (+)-biotin, can be used for comparative purposes to assign the signals from

the biotin moiety.

¹³C NMR: A ¹³C NMR spectrum for (+)-Biotin-ONP is available through SpectraBase, with the

specified solvent being a mixture of CDCl₃ and DMSO-d₆.[6]

¹H NMR: A complete, publicly available ¹H NMR spectrum for (+)-Biotin-ONP has not been

identified. However, the spectrum would be expected to show signals corresponding to the

protons of the biotin molecule and the p-nitrophenyl group.

Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight and elemental composition of (+)-
Biotin-ONP.

Ionization Mode Expected m/z

[M+H]⁺ ~366.11

[M+Na]⁺ ~388.09

Experimental Protocols
This section provides detailed methodologies for the spectroscopic analysis of (+)-Biotin-ONP.

UV-Visible Spectroscopy Protocol
This protocol outlines the procedure for obtaining a UV-Vis absorption spectrum of (+)-Biotin-
ONP.[7][8][9][10]

Materials:

(+)-Biotin-ONP
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Spectrophotometry-grade solvent (e.g., methanol, acetonitrile, or ethanol)

UV-transparent cuvettes (quartz)

UV-Visible spectrophotometer

Procedure:

Sample Preparation: Prepare a stock solution of (+)-Biotin-ONP in the chosen solvent at a

concentration of approximately 1 mg/mL. From this stock, prepare a dilution to a final

concentration in the range of 10-50 µg/mL.

Instrument Setup: Turn on the spectrophotometer and allow the lamps to warm up.

Blank Measurement: Fill a cuvette with the pure solvent to be used as a blank. Place it in the

spectrophotometer and record a baseline spectrum across the desired wavelength range

(e.g., 200-500 nm).

Sample Measurement: Rinse the cuvette with the (+)-Biotin-ONP solution and then fill it with

the sample. Place the cuvette in the spectrophotometer and acquire the absorption

spectrum.

Data Analysis: Subtract the blank spectrum from the sample spectrum to obtain the net

absorbance of (+)-Biotin-ONP. Identify the wavelength of maximum absorbance (λmax).

NMR Spectroscopy Protocol
This protocol provides a general procedure for acquiring ¹H and ¹³C NMR spectra of (+)-Biotin-
ONP.[11][12][13][14][15]

Materials:

(+)-Biotin-ONP (5-25 mg for ¹H, higher for ¹³C)

Deuterated NMR solvent (e.g., CDCl₃, DMSO-d₆, or a mixture as indicated by SpectraBase

for ¹³C NMR)[6]

NMR tube
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NMR spectrometer

Procedure:

Sample Preparation: Dissolve the required amount of (+)-Biotin-ONP in approximately 0.6-

0.7 mL of the deuterated solvent in a clean, dry vial.

Filtering: To remove any particulate matter, filter the solution through a small plug of glass

wool in a Pasteur pipette directly into the NMR tube.

NMR Acquisition: Place the NMR tube in the spectrometer's probe.

Spectrometer Setup: Lock onto the deuterium signal of the solvent and shim the magnetic

field to achieve optimal homogeneity.

Data Acquisition: Acquire the ¹H and/or ¹³C NMR spectra using standard pulse sequences.

Data Processing: Process the raw data (FID) by applying a Fourier transform, phase

correction, and baseline correction.

Mass Spectrometry Protocol
This protocol describes a general method for obtaining a mass spectrum of (+)-Biotin-ONP
using electrospray ionization (ESI).[16][17][18][19][20]

Materials:

(+)-Biotin-ONP

High-purity solvent (e.g., methanol or acetonitrile)

Mass spectrometer with an ESI source

Procedure:

Sample Preparation: Prepare a dilute solution of (+)-Biotin-ONP (approximately 1-10 µg/mL)

in the chosen solvent. The solvent should be compatible with ESI.
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Instrument Calibration: Calibrate the mass spectrometer using a standard calibration solution

to ensure accurate mass measurement.

Sample Infusion: Introduce the sample solution into the ESI source via direct infusion using a

syringe pump or through a liquid chromatography system.

Data Acquisition: Acquire the mass spectrum in the appropriate mass range. Data can be

collected in both positive and negative ion modes to observe different adducts.

Data Analysis: Analyze the resulting spectrum to identify the molecular ion peak (e.g.,

[M+H]⁺, [M+Na]⁺) and confirm the molecular weight of (+)-Biotin-ONP.

Application Workflow: Protein Biotinylation and
Affinity Purification
(+)-Biotin-ONP is a key reagent in workflows designed to label and subsequently purify

proteins. The following diagram illustrates a typical experimental workflow.

Biotinylation Reaction

Purification

Elution & Analysis

Target Protein
(with primary amines)

Incubation
(pH 7-9)

(+)-Biotin-ONP

Biotinylated ProteinCovalent Bond Formation Buffer Exchange/
Desalting

Excess Biotin-ONP
 and p-Nitrophenol

BindingStreptavidin-Coated Beads Protein-Biotin-
Streptavidin Complex Wash Steps

Unbound Proteins

Elution
(e.g., excess free biotin,
 denaturing conditions)

Purified Biotinylated
Protein

Downstream Analysis
(e.g., Western Blot, MS)

Click to download full resolution via product page

Caption: Workflow for protein biotinylation and affinity purification.
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Conclusion
This technical guide has summarized the available spectroscopic properties of (+)-Biotin-ONP
and provided standardized protocols for its characterization. While some specific experimental

spectra are not readily found in the public domain, the information provided herein, based on

the known chemistry of its constituent parts and data from analogous compounds, offers a solid

foundation for researchers working with this important biotinylation reagent. The outlined

workflow also provides a clear visual representation of its practical application in a laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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